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Get Quote

Analytical Methodology

One search result outlines a detailed HPLC method for the separation and analysis of DCHA, which you can

adapt for quality control or quantification in experimental setups [1].

HPLC Analysis Protocol [1]

Parameter Description

Application Separation of Dicyclohexyl adipate

Column Newcrom R1 (reverse-phase, low silanol activity)

Mobile Phase Acetonitrile (MeCN), Water, and Phosphoric Acid

MS-Compatibility Replace Phosphoric Acid with Formic Acid

Scalability Method is scalable for preparative isolation of impurities

Particle Size Smaller 3 µm particles available for fast UPLC applications

The following diagram illustrates the workflow for this HPLC analysis method:
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Start HPLC Analysis

Prepare Sample Solution

Set HPLC Conditions

Inject Sample Mobile Phase:
MeCN, H₂O, H₃PO₄

Separation on
Newcrom R1 Column

UV or MS Detection

Data Analysis

End

For MS: Replace H₃PO₄

with Formic Acid

Click to download full resolution via product page

Workflow for the HPLC analysis of Dicyclohexyl Adipate as described in the application note.
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Synthesis and Industrial Production

Information on synthesis in the search results is fragmented. One source mentions it can be synthesized from

carbon monoxide, 1,3-butadiene, and cyclohexanol [2], while another lists various synthetic routes with

yields and conditions, such as direct esterification of adipic acid and cyclohexanol, or transesterification

approaches [3]. These are described as operating at industrial scales with temperatures ranging from 150-170

°C and conversion rates of 95-98% [3].

Biological and Toxicological Considerations

The search results I obtained did not contain detailed studies on DCHA's mechanism of action, signaling

pathways, or specific pharmacological effects. It is crucial to distinguish Dicyclohexyl Adipate from

Dicyclohexyl Phthalate (DCHP), which was identified as a potent agonist of the Pregnane X Receptor

(PXR) and linked to disruptions in lipid homeostasis [4]. This highlights the importance of verifying the

specific compound in any toxicological or biological study.

Knowledge Gaps and Further Research

This overview is constrained by the limited scientific data in the search results. Key information missing for

a comprehensive drug development guide includes:

Detailed mechanistic studies and cellular targets.

Pharmacokinetic and ADME data (Absorption, Distribution, Metabolism, Excretion).
Dose-response relationships and comprehensive in vivo toxicity profiles.

Specific applications in pharmaceutical formulations.

To advance your research, I suggest you:

Consult specialized scientific databases like SciFinder, Reaxys, or PubMed for primary literature.

Review regulatory sources from agencies like the FDA or ECHA for safety assessments.
Explore patent literature for potential pharmaceutical applications and synthetic innovations.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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